2-Pentylcyclopentanone
Cat. No. B1204629
Key on ui cas rn:
4819-67-4
M. Wt: 154.25 g/mol
InChI Key: VNWOJVJCRAHBJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05081310
Procedure details
In a 100 ml-volume three-way-cocked eggplant type flask whose atmosphere had been displaced with nitrogen was charged 230 mg (0.14 mmole) of Ru2Cl4 ((+)-BINAP)2 (NEt3), and 5 g (32 mmole) of 2-pentylidenecyclopentanone and 50 ml of methanol were added thereto to form a solution. The solution was put in a 100 ml autoclave having been displaced with nitrogen and stirred at 50° C. under a hydrogen pressure of 90 kg/cm2 for 110 hours to conduct a hydrogenation reaction. The solvent was removed from the reaction mixture by distillation, and the residue was purified by silica gel column chromatography using a mixed solvent of diethyl ether and hexane (1:4 by volume) as an eluent to obtain 4.6 g (percent yield: 92%) of 2-pentylcyclopentanone.
Yield
92%
Identifiers
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REACTION_CXSMILES
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CCN(CC)CC.[CH:8](=[C:13]1[CH2:17][CH2:16][CH2:15][C:14]1=[O:18])[CH2:9][CH2:10][CH2:11][CH3:12]>CO>[CH2:8]([CH:13]1[CH2:17][CH2:16][CH2:15][C:14]1=[O:18])[CH2:9][CH2:10][CH2:11][CH3:12]
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Inputs
Step One
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Name
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Quantity
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230 mg
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(CCCC)=C1C(CCC1)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 50° C. under a hydrogen pressure of 90 kg/cm2 for 110 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added
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CUSTOM
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Type
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CUSTOM
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Details
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to form a solution
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CUSTOM
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Type
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CUSTOM
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Details
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a hydrogenation reaction
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed from the reaction mixture by distillation
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
110 h |
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Name
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Type
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product
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Smiles
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C(CCCC)C1C(CCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.6 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
